Manganese;trihydrate

• Molecular Formula: H6Mn2O3
• Molecular Weight: 163.922 g/mol
• InChI: InChI=1S/2Mn.3H2O/h;;3*1H2
• InChIKey: FMYWECNEGQIGTE-UHFFFAOYSA-N

Manganese Trihydrate Procurement: Identity & Hydrate Class

The term "manganese trihydrate" is not a singular compound but a hydration-state descriptor that can refer to numerous manganese(II) salts, each with distinct CAS numbers, crystal structures, and physicochemical profiles. Among the most technically relevant are manganese(II) oxalate trihydrate (MnC₂O₄·3H₂O, orthorhombic crystal system) [1], manganese(II) sulfate trihydrate (MnSO₄·3H₂O) [2], manganese(II) lactate trihydrate [3], and manganese(II) phosphate trihydrate [4]. The specific anion partner fundamentally determines solubility, thermal decomposition pathway, precursor suitability, and end-use performance. Therefore, any procurement specification must identify the full salt nomenclature and CAS number to ensure the intended hydrate form is supplied, as different trihydrates within the manganese family are not interchangeable.

Hydrate-state descriptor, not a single compound

Anion partner determines solubility, decomposition, and end-use

Requires full salt name and CAS for specification

• [1] Donkova, B., & Mehandjiev, D. (2004). Mechanism of decomposition of manganese(II) oxalate dihydrate and manganese(II) oxalate trihydrate. Thermochimica Acta, 421(1–2), 141–149. View Source
• [2] Wikipedia contributors. (2022). Sulfate de manganèse(II) trihydraté. Wikipedia, L'encyclopédie libre. View Source
• [3] Kemmitt, T., Mills, A. M., & Gainsford, G. J. (2001). The Formation of Manganese Carboxylates from MnO and MnO₂ and their Application in Lithium Manganate Precursors: X-Ray Crystal Structure of Manganese Lactate Trihydrate. Australian Journal of Chemistry, 54(1), 37–42. View Source
• [4] American Elements. (2026). Manganese(II) Phosphate Trihydrate. Product Datasheet. View Source

Technical Risks of Manganese Trihydrate Substitution

Substituting one manganese trihydrate for another—or replacing a trihydrate with a dihydrate or tetrahydrate of the same anion—can produce marked differences in thermal behavior, crystal structure, and ultimate material phase that directly impact downstream process consistency. For example, manganese(II) oxalate dihydrate (MnC₂O₄·2H₂O) crystallizes in the monoclinic system, whereas the trihydrate (MnC₂O₄·3H₂O) adopts an orthorhombic lattice; this structural divergence yields a dehydration enthalpy of 86 kJ/mol for the dihydrate versus 132 kJ/mol for the trihydrate, and the dihydrate dehydrates in a single step while the trihydrate dehydrates in three distinct steps [1]. Furthermore, the trihydrate's orthorhombic lattice stabilizes lower manganese oxidation states during thermal processing, resulting in a different oxide product distribution upon annealing—Mn₃O₄ plus Mn₂O₃ for the trihydrate versus predominantly Mn₃O₄ for the dihydrate at 450 °C [1]. Generic procurement without specifying the exact hydrate form and anion therefore risks delivering a material whose thermal profile, solubility, and decomposition products are fundamentally incompatible with validated process parameters.

Hydration number shift

Trihydrate vs. dihydrate substitution may alter dehydration pathway (multi-step vs single-step), change oxide product distribution, and increase energy demand.

Anion substitution

Different manganese trihydrate salts (oxalate, sulfate, lactate, phosphate) have distinct solubility, thermal decomposition, and precursor compatibility.

• [1] Donkova, B., & Mehandjiev, D. (2004). Mechanism of decomposition of manganese(II) oxalate dihydrate and manganese(II) oxalate trihydrate. Thermochimica Acta, 421(1–2), 141–149. View Source

Manganese Trihydrate: Quantitative Differentiation Evidence

Crystal System: Trihydrate vs. Dihydrate

Manganese(II) oxalate trihydrate (MnC₂O₄·3H₂O) crystallizes in the orthorhombic crystal system, whereas its dihydrate counterpart (MnC₂O₄·2H₂O) adopts a monoclinic lattice. This crystallographic difference is not merely academic—it governs the entire thermal decomposition pathway. The trihydrate dehydrates in three discrete steps with a total ΔH of 132 kJ/mol, compared to a single dehydration step with ΔH of 86 kJ/mol for the dihydrate [1]. The orthorhombic lattice of the trihydrate stabilizes lower manganese oxidation states, suppressing Mn(IV) formation during oxidative decomposition relative to the dihydrate [1].

Crystal System & Dehydration

Head-to-head

Trihydrate (MnC₂O₄·3H₂O)

Orthorhombic; 3-step dehydration; ΔH = 132 kJ/mol

Dihydrate (MnC₂O₄·2H₂O)

Monoclinic; 1-step; ΔH = 86 kJ/mol

Hydrate form governs thermal decomposition route and energy demand.

TGA/DTA/DSC; Donkova & Mehandjiev (2004).

Evidence Dimension	Crystal system and dehydration enthalpy
Target Compound Data	Orthorhombic; dehydration in 3 steps; ΔH = 132 kJ/mol (MnC₂O₄·3H₂O)
Comparator Or Baseline	Monoclinic; dehydration in 1 step; ΔH = 86 kJ/mol (MnC₂O₄·2H₂O)
Quantified Difference	ΔΔH = 46 kJ/mol higher for trihydrate; 3-step vs 1-step dehydration mechanism
Conditions	TGA, DTA, DSC, and in situ magnetic measurements under thermal decomposition conditions

Why This Matters

Procurement of the correct hydrate form is essential when the thermal processing window and final oxide phase composition are critical quality attributes, as the trihydrate delivers a fundamentally different decomposition trajectory and product distribution than the dihydrate.

• [1] Donkova, B., & Mehandjiev, D. (2004). Mechanism of decomposition of manganese(II) oxalate dihydrate and manganese(II) oxalate trihydrate. Thermochimica Acta, 421(1–2), 141–149. View Source

Annealed Product Phase: Trihydrate vs. Dihydrate

When annealed at 450 °C, monoclinic MnC₂O₄·2H₂O undergoes complete transformation into Mn₃O₄ with hausmannite structure. Under identical thermal conditions, orthorhombic MnC₂O₄·3H₂O yields not only Mn₃O₄ but also a significant quantity of cubic Mn₂O₃ [1]. This divergence in oxide phase distribution arises directly from the trihydrate's orthorhombic lattice stabilization of lower manganese oxidation states during decomposition, which alters the oxidation pathway relative to the dihydrate [1]. The magnetic exchange interaction in the trihydrate transitions from antiferromagnetic to ferromagnetic during dehydration, whereas the dihydrate maintains nearly constant antiferromagnetic coupling throughout [1].

Annealed Product Phase

Head-to-head

Trihydrate (450°C)

Mn₃O₄ + cubic Mn₂O₃ (biphasic)

Dihydrate (450°C)

Mn₃O₄ only (single phase)

Hydrate form determines oxide phase distribution at 450°C.

XRD confirmed; identical annealing atmosphere.

Evidence Dimension	Phase composition of annealed product at 450 °C
Target Compound Data	Mn₃O₄ (hausmannite) + substantial cubic Mn₂O₃ (MnC₂O₄·3H₂O starting material)
Comparator Or Baseline	Mn₃O₄ (hausmannite) only; complete transformation (MnC₂O₄·2H₂O starting material)
Quantified Difference	Trihydrate yields mixed Mn₃O₄/Mn₂O₃ product; dihydrate yields single-phase Mn₃O₄
Conditions	Annealing at 450 °C under identical atmosphere; characterized by XRD and magnetic measurements

Why This Matters

For applications requiring single-phase Mn₃O₄ (e.g., specific cathode precursor or catalyst syntheses), the dihydrate oxalate may be preferred; for mixed-valence oxide applications, the trihydrate oxalate provides a direct route to a biphasic Mn₃O₄/Mn₂O₃ product without additional processing steps.

• [1] Donkova, B., & Mehandjiev, D. (2004). Mechanism of decomposition of manganese(II) oxalate dihydrate and manganese(II) oxalate trihydrate. Thermochimica Acta, 421(1–2), 141–149. View Source

Manganese Lactate Trihydrate as LiMn₂O₄ Spinel Precursor

A single-crystal X-ray structure of racemic manganese(II) lactate trihydrate has been reported, confirming its well-defined coordination geometry and providing a structural basis for its use as a molecular precursor [1]. The compound was employed to prepare LiMn₂O₄ spinel via a chemical pyrolysis route from a manganate precursor resin, demonstrating the feasibility of a wet-chemical ceramic processing pathway [1]. In contrast, manganese carboxylate hydrates prepared from other α-hydroxy acids (glycolic, malic, tartaric, citric) under the same conditions yielded different solubility profiles and resin formation behavior; only the lactate trihydrate combined with aminoalcohols produced complex anions with enhanced solubility suitable for homogeneous precursor resins [1].

Lactate Trihydrate LiMn₂O₄ Precursor

Class-level inference

Single-crystal XRD structure solved. Forms soluble aminoalcohol complexes enabling homogeneous precursor resins for spinel pyrolysis. Other Mn carboxylates (glycolate, malate, tartrate) did not produce equivalent resins.

Lactate trihydrate uniquely enables wet-chemical spinel precursor route.

Aqueous MnO/MnO₂ reaction at 50–70°C; Kemmitt et al. (2001).

Evidence Dimension	Precursor suitability for wet-chemical LiMn₂O₄ spinel synthesis
Target Compound Data	Manganese(II) lactate trihydrate: single-crystal XRD structure solved; forms soluble complex anions with aminoalcohols; yields homogeneous precursor resin for spinel pyrolysis
Comparator Or Baseline	Other manganese carboxylate hydrates (glycolate, malate, tartrate, citrate) tested under identical aqueous reaction conditions with MnO or MnO₂ at 50–70 °C
Quantified Difference	Only lactate trihydrate demonstrated aminoalcohol complex anion formation with enhanced solubility; other carboxylates did not produce equivalent homogeneous resin precursors
Conditions	Aqueous reaction of carboxylic acids with MnO or MnO₂ at 50–70 °C; single-crystal XRD; XRD and elemental analysis of pyrolysis products

Why This Matters

For procurement supporting sol-gel or wet-chemical cathode precursor routes targeting LiMn₂O₄ spinel, manganese lactate trihydrate offers a structurally characterized, resin-compatible precursor that other manganese carboxylate hydrates cannot replicate under identical processing conditions.

• [1] Kemmitt, T., Mills, A. M., & Gainsford, G. J. (2001). The Formation of Manganese Carboxylates from MnO and MnO₂ and their Application in Lithium Manganate Precursors: X-Ray Crystal Structure of Manganese Lactate Trihydrate. Australian Journal of Chemistry, 54(1), 37–42. View Source

Hydrate Stoichiometry: Dehydration Steps & Stability

The number of water molecules in manganese salt hydrates directly governs the dehydration mechanism. MnC₂O₄·3H₂O dehydrates in three sequential steps (total ΔH = 132 kJ/mol), while MnC₂O₄·2H₂O dehydrates in a single concerted step (ΔH = 86 kJ/mol), as established by combined TGA, DTA, and DSC analysis [1]. The multi-step dehydration of the trihydrate creates a broader temperature window before anhydrous oxalate formation, shifting the thermal region in which the anhydrous intermediate exists and is available for subsequent processing [1]. This principle—that higher hydration number correlates with increased dehydration complexity and altered anhydrous-phase stability range—is a class-level inference applicable across manganese nitrate, sulfate, and acetate hydrate families, though quantitative values will vary by anion.

Dehydration Steps & Enthalpy

Class-level inference

ΔΔH = +46 kJ/mol (3-step vs 1-step)

Higher hydration number increases dehydration complexity and energy demand.

TGA/DTA/DSC; applies across Mn hydrate families.

Evidence Dimension	Dehydration step count and enthalpy as function of hydration number
Target Compound Data	MnC₂O₄·3H₂O: 3-step dehydration; ΔH = 132 kJ/mol
Comparator Or Baseline	MnC₂O₄·2H₂O: 1-step dehydration; ΔH = 86 kJ/mol
Quantified Difference	Trihydrate: 3 steps, 132 kJ/mol; Dihydrate: 1 step, 86 kJ/mol; Δ(step count) = +2; ΔΔH = +46 kJ/mol (+53%)
Conditions	TGA/DTA/DSC under controlled atmosphere; in situ XRD and magnetic measurements

Why This Matters

For thermal processing workflows (calcination, oxide synthesis, catalyst activation), the trihydrate form requires longer residence times and more complex thermal ramp profiles than the dihydrate to achieve complete dehydration—a critical consideration for process scale-up and energy cost modeling.

• [1] Donkova, B., & Mehandjiev, D. (2004). Mechanism of decomposition of manganese(II) oxalate dihydrate and manganese(II) oxalate trihydrate. Thermochimica Acta, 421(1–2), 141–149. View Source

Manganese Trihydrate Application Scenarios

Mixed-Valence Manganese Oxide via Trihydrate Decomposition

Researchers requiring a biphasic Mn₃O₄/Mn₂O₃ product from a single precursor can utilize manganese(II) oxalate trihydrate. As demonstrated by Donkova and Mehandjiev (2004), annealing orthorhombic MnC₂O₄·3H₂O at 450 °C directly yields a mixture of hausmannite-type Mn₃O₄ and cubic Mn₂O₃, in contrast to the dihydrate which produces only Mn₃O₄ under the same conditions [1]. This scenario applies to catalyst development, gas-sensing material fabrication, and mixed-valence oxide research where controlled Mn(II)/Mn(III)/Mn(IV) distributions are required without post-synthesis blending. The 3-step dehydration with ΔH = 132 kJ/mol necessitates a controlled, multi-stage thermal ramp profile [1].

LiMn₂O₄ Spinel Precursor: Manganese Lactate Trihydrate

For sol-gel and wet-chemical routes to lithium manganese oxide spinel cathodes, manganese(II) lactate trihydrate offers a structurally characterized precursor whose single-crystal XRD structure has been solved [2]. The addition of aminoalcohols to manganese lactate trihydrate solutions generates soluble manganese complex anions that, upon polyesterification with citrate, produce homogeneous precursor resins suitable for chemical pyrolysis into LiMn₂O₄ spinel [2]. This resin-based approach is not readily achievable with other manganese carboxylate hydrates (glycolate, malate, tartrate) under identical reaction conditions (aqueous carboxylic acid with MnO/MnO₂ at 50–70 °C), as they do not form equivalent soluble aminoalcohol complexes [2].

Hydrate Selection for Thermal Decomposition Workflows

When designing calcination or thermal activation processes for manganese oxide production, the choice between trihydrate and dihydrate oxalate precursors carries quantifiable consequences. MnC₂O₄·3H₂O requires three discrete dehydration steps (total ΔH = 132 kJ/mol) versus a single step for MnC₂O₄·2H₂O (ΔH = 86 kJ/mol), representing a 53% higher energy demand for complete dehydration and a longer thermal residence time [1]. The trihydrate also shifts the temperature region of anhydrous oxalate existence, altering the window available for intermediate processing. This scenario is critical for scale-up engineering, where energy budgets and furnace throughput calculations must account for hydrate-specific dehydration thermodynamics [1].

Crystal Engineering: Orthorhombic vs. Monoclinic Lattice Effects

The orthorhombic crystal lattice of MnC₂O₄·3H₂O exhibits fundamentally different magnetic behavior during thermal treatment compared to the monoclinic MnC₂O₄·2H₂O. In situ magnetic measurements reveal that the trihydrate undergoes an antiferromagnetic-to-ferromagnetic transition during dehydration, while the dihydrate maintains nearly constant antiferromagnetic coupling [1]. This lattice-dependent magnetic evolution, combined with the trihydrate's stabilization of lower manganese oxidation states, makes MnC₂O₄·3H₂O a valuable model system for solid-state chemistry investigations into structure-property relationships in transition metal oxalates [1].

Application

Selection Property

Validation Focus

Mixed-valence Mn oxide via trihydrate decomposition

Orthorhombic oxalate trihydrate; controlled dehydration

Biphasic Mn₃O₄/Mn₂O₃ product distribution

LiMn₂O₄ spinel precursor: Manganese lactate trihydrate

Carboxylate ligand and aminoalcohol complex formation

Homogeneous resin precursor and spinel phase purity

Thermal decomposition process engineering

Hydration number and dehydration enthalpy

Dehydration step count and energy budget

Crystal engineering: Orthorhombic vs monoclinic lattice effects

Crystal lattice symmetry and magnetic evolution

Antiferromagnetic-to-ferromagnetic transition during dehydration

• [1] Donkova, B., & Mehandjiev, D. (2004). Mechanism of decomposition of manganese(II) oxalate dihydrate and manganese(II) oxalate trihydrate. Thermochimica Acta, 421(1–2), 141–149. View Source
• [2] Kemmitt, T., Mills, A. M., & Gainsford, G. J. (2001). The Formation of Manganese Carboxylates from MnO and MnO₂ and their Application in Lithium Manganate Precursors: X-Ray Crystal Structure of Manganese Lactate Trihydrate. Australian Journal of Chemistry, 54(1), 37–42. View Source